Cas no 2138011-38-6 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester
• CAS No: 2138011-38-6
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• CID: 5299679
• Update Time: 2025-06-12

1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester

• Inchi： 1S/C13H23N3O3/c1-6-19-12(17)10-9(7-8-18-5)11(14)16(15-10)13(2,3)4/h6-8,14H2,1-5H3
• InChI Key： QCBRCEBXUOAIOO-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(CCOC)C(C(OCC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester

Professional Introduction to Compound with CAS No. 2138011-38-6 and Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester

Compound with the CAS number 2138011-38-6 and the product name 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this compound, including its 5-amino and ethyl ester functional groups, as well as the presence of a tert-butyl group at the 1-position, contribute to its distinctive chemical properties and biological relevance.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of an amino group at the 5-position enhances the compound's potential as a pharmacophore by increasing its solubility and reactivity. Additionally, the ethyl ester moiety at the 3-position introduces flexibility and modularity, allowing for further chemical modifications and derivatization. These structural elements make this compound a valuable candidate for exploring new therapeutic avenues.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Studies have demonstrated that pyrazole-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, anti-cancer, and anti-diabetic properties. The specific configuration of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester positions it as a promising candidate for further investigation in these areas.

In particular, the presence of a tert-butyl group at the 1-position provides steric hindrance, which can influence the compound's binding affinity to biological targets. This feature is particularly relevant in drug design, where optimizing binding interactions is crucial for achieving high efficacy and selectivity. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties compared to other pyrazole derivatives.

The ethyl ester functionality at the 3-position also offers opportunities for further chemical manipulation. Ester groups are commonly used in drug development due to their ease of hydrolysis and conversion into other functional groups. This versatility allows for the synthesis of various derivatives with tailored properties, making this compound a versatile tool for medicinal chemists.

Current research trends in pharmaceutical chemistry emphasize the need for innovative approaches to discover new therapeutic agents. Pyrazole derivatives continue to be a focal point due to their broad spectrum of biological activities and synthetic accessibility. The compound in question aligns well with these trends by incorporating structural features that enhance its potential as a lead molecule for drug development.

One notable area of research is the use of pyrazole derivatives in oncology. Several studies have reported the anti-cancer activity of pyrazole-based compounds, particularly those targeting specific enzymes or pathways involved in cancer cell proliferation and survival. The unique structure of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester may make it effective against certain types of cancer by interfering with critical molecular targets.

Another promising application is in the field of inflammation and autoimmune diseases. Pyrazole derivatives have shown potential as inhibitors of inflammatory cytokines and enzymes. The amino group at the 5-position may facilitate interactions with these targets, making this compound a candidate for developing novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that highlight its complexity and synthetic challenge. Advanced synthetic techniques are employed to achieve high yields and purity levels required for pharmaceutical applications. The process typically involves condensation reactions followed by functional group transformations to introduce the desired substituents.

The chemical stability and solubility of this compound are critical factors that influence its suitability for pharmaceutical use. Studies have been conducted to evaluate its stability under various conditions, including storage stability and compatibility with different solvents. These studies are essential for ensuring that the compound maintains its integrity throughout the drug development process.

In conclusion,1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(2-methoxyethyl)-, ethyl ester represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of an amino group at the 5-position, tert-butyl group at the 1-position, ethyl ester functionality at the 3-position, and overall pyrazole scaffold makes this compound a promising candidate for further investigation in drug development. Recent research trends suggest that such derivatives hold great promise for addressing various therapeutic challenges.